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Compound of Interest

Compound Name:
4-(Cyclopropylmethoxy)-3,5-

dimethylbenzaldehyde

CAS No.: 883524-60-5

Cat. No.: B1438903

Get Quote

Topic: Risk-Based Hazard Classification & SDS Authoring for High-Potency APIs Reference

Case Study: Cyclophosphamide (CAS: 50-18-0) Content Type: Technical Guidance for Drug

Development Professionals

Part 1: The Strategic Imperative
In pharmaceutical Research & Development (R&D), the Safety Data Sheet (SDS) is often

treated as a compliance afterthought. This is a critical error. For Novel Chemical Entities

(NCEs), the SDS is the primary line of defense between a researcher and an unknown,

potentially lethal biological mechanism.

The "Default to Hazardous" Protocol: In the absence of definitive toxicological data, drug

development professionals must adopt a precautionary principle. Unlike industrial chemicals

where "no data" often implies "no hazard" (incorrectly), in pharma, "no data" implies "assume

high potency until proven otherwise."
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Scientific Reality: A compound designed to kill tumor cells (cytotoxic) or alter gene

expression (genotoxic) at nanomolar concentrations is, by definition, a hazardous substance

in an occupational setting.

The Gap: Standard GHS (Globally Harmonized System) classification relies on established

LD50/LC50 data.[1] NCEs often lack this. Therefore, we must integrate Occupational

Exposure Banding (OEB) with GHS principles to create a robust safety profile.

Part 2: The Classification Logic (The "Brain")
To author a defensible SDS for a high-potency compound, we follow a tiered logic flow. We will

apply this logic to our reference compound, Cyclophosphamide, a potent alkylating agent used

in chemotherapy.

Acute Toxicity (The Lethality Threshold)
Mechanism: We look for the LD50 (Lethal Dose, 50%).

Data for Cyclophosphamide: Oral LD50 in rats is ~100 mg/kg.

GHS Logic:

Category 1: < 5 mg/kg (Fatal)

Category 2: 5–50 mg/kg (Fatal)

Category 3: 50–300 mg/kg (Toxic)

Category 4: 300–2000 mg/kg (Harmful)

Classification:Acute Tox. 3 (Oral).[2][3]

Signal Word: DANGER.

Hazard Statement: H301: Toxic if swallowed.[2][3][4]

CMR Hazards (Carcinogenic, Mutagenic, Reprotoxic)
This is the most critical section for pharmaceutical APIs.
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Germ Cell Mutagenicity:

Evidence: Cyclophosphamide is a known alkylating agent that cross-links DNA. Positive in

Ames test and in vivo micronucleus assays.

Classification:Muta. 1A (Known to induce heritable mutations in humans).

Statement: H340: May cause genetic defects.[3][5]

Carcinogenicity:

Evidence: IARC Group 1 (Carcinogenic to humans). Secondary malignancies (e.g.,

bladder cancer, leukemia) are well-documented side effects.

Classification:Carc. 1A.

Statement: H350: May cause cancer.[3][4][5][6]

Reproductive Toxicity:

Evidence: Teratogenic in multiple species; causes fetal malformations and infertility in

humans.

Classification:Repro. 1A.

Statement: H360FD: May damage fertility.[5] May damage the unborn child.[3][5]

Specific Target Organ Toxicity (STOT)
Repeated Exposure (RE): Chronic exposure targets the bone marrow (myelosuppression)

and bladder (hemorrhagic cystitis).

Classification:STOT RE 1.

Statement: H372: Causes damage to organs (Bone Marrow, Bladder) through prolonged or

repeated exposure.
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Part 3: Occupational Exposure Banding (The
"Shield")
When an Occupational Exposure Limit (OEL) has not yet been calculated (common for NCEs),

we assign an Occupational Exposure Band (OEB).

The Calculation (Self-Validating System): For a compound like Cyclophosphamide, we

calculate a provisional OEL using the No Observed Adverse Effect Level (NOAEL) from the

most sensitive species.

NOAEL: ~0.5 mg/kg/day (based on lowest therapeutic dose causing myelosuppression).

BW (Body Weight): 70 kg.

Uncertainty Factors (U):

(Interspecies): 10

(Intraspecies): 10

(Short-term to Chronic): 10

(Volume of air breathed): 10 m³/shift.

Rough Estimate:

or

.

Band Assignment:

Band 1: > 1000

(Low Hazard)

Band 2: 100–1000

Band 3: 10–100
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Band 4: 1–10

(High Potency)

Band 5: < 1

(Extreme Potency)

Result: Cyclophosphamide typically falls into Band 4 or Band 5 (depending on the specific

corporate banding system), requiring Closed System Transfer Devices (CSTD) and HEPA

filtration.

Part 4: Visualizing the Workflow
The following diagram illustrates the decision matrix for classifying a Novel Chemical Entity

(NCE) like Cyclophosphamide.
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Caption: Decision logic for classifying High-Potency APIs, moving from data gathering to GHS

assignment and OEB determination.

Part 5: Reference SDS Data (Cyclophosphamide)
Below is the synthesized data structure for the SDS, compliant with OSHA HCS 2012 and EU

CLP.

Section 2: Hazard Identification
Element Classification GHS Code Hazard Statement

Pictograms
Skull & Crossbones,

Health Hazard
GHS06, GHS08 N/A

Signal Word DANGER N/A N/A

Acute Tox Oral Category 3 H301
Toxic if swallowed.[2]

[3][4][6]

Genotoxicity
Muta.[2][3][6][7]

Category 1A
H340

May cause genetic

defects.[3][5][6]

Carcinogenicity
Carc.[2][3][4][5][6][7]

Category 1A
H350

May cause cancer.[3]

[4][6]

Reprotox Repro. Category 1A H360FD

May damage fertility.

[5][6] May damage the

unborn child.[3][5]

Lactation Effects on Lactation H362

May cause harm to

breast-fed children.[3]

[5]

STOT-RE Category 1 H372

Causes damage to

organs (Bone Marrow)

through prolonged or

repeated exposure.[3]

[6]

Section 8: Exposure Controls / Personal Protection
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Engineering Controls: Process must be fully enclosed (Isolator or Class III BSC). No open

handling on benchtop. Negative pressure room required.

Respiratory Protection: If engineering controls fail, a Powered Air Purifying Respirator

(PAPR) with P100/HEPA cartridges is mandatory.

Skin Protection: Double gloving (Nitrile/Neoprene) tested against permeation of

chemotherapy drugs (ASTM D6978).

Part 6: Experimental Protocols for Validation
If you are synthesizing a novel analogue of this compound, you cannot assume the data is

identical. You must validate using these tiered assays:

In Silico Assessment (Tier 1):

Protocol: Run structure through Derek Nexus or Sarah Nexus.

Goal: Identify structural alerts for mutagenicity (e.g., nitrogen mustard group).

Pass/Fail: If positive, treat as Mutagenic Category 2 until proven otherwise.

The Ames Test (Tier 2 - OECD 471):

Protocol: Treat Salmonella typhimurium strains (TA98, TA100) with the compound +/- S9

metabolic activation.

Causality: Assessing if the compound causes reverse mutations (histidine independence).

Relevance: A positive Ames test for an alkylating agent strongly correlates with

carcinogenicity.

In Vitro Micronucleus Assay (Tier 3 - OECD 487):

Protocol: Expose CHO or TK6 cells to the compound. Stain for chromatin.

Goal: Detect clastogenicity (chromosome breakage) or aneugenicity (chromosome loss).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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